6-bromo-8-fluoro-2-(trifluoromethyl)-1,4-dihydroquinolin-4-one
Description
6-Bromo-8-fluoro-2-(trifluoromethyl)-1,4-dihydroquinolin-4-one, commonly referred to as 6-BF-2-TFM-1,4-DHQ, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a member of the quinoline family of compounds and is known for its potential to act as an inhibitor of enzymes and other biological targets. This compound has been studied for its potential use in drug discovery and development, as well as its potential to act as a therapeutic agent in certain diseases.
Scientific Research Applications
Synthesis and Functionalization
Cascade Synthesis Approaches
A study by Liu et al. (2013) presents a one-pot synthesis method for creating fluorinated isoquinolines, demonstrating the compound's utility in the efficient synthesis of complex fluorinated heterocycles, which are crucial in medicinal chemistry for their pharmacokinetic properties (Liu, Wu, Chen, & Liu, 2013).
Organometallic Functionalization
Research on the functionalization of nitrogen heterocycles, including quinolines, by Ondi (2005), explores strategies for the selective introduction of functional groups, showing the compound's relevance in diversifying heterocyclic scaffolds (Ondi, 2005).
Medicinal Chemistry Applications
Lead Structure Research
Deutsch et al. (2016) discuss the synthesis of di- and trifluoroethylamines, highlighting the compound's role in lead optimization for medicinal chemistry, demonstrating its importance in enhancing drug affinity and physicochemical properties (Deutsch, Wagner, Deutsch, & Hoffmann‐Röder, 2016).
Antibacterial Activity
Research on the antibacterial properties of related quinoline derivatives, as explored by Hayashi et al. (2002), points towards the compound's potential application in developing new antibacterial agents, especially against resistant strains (Hayashi, Takahata, Kawamura, & Todo, 2002).
Chemical Process Optimization
Telescoping Process Synthesis
A study by Nishimura and Saitoh (2016) on improving the synthesis route for related compounds demonstrates the importance of process optimization in drug discovery, leading to more efficient and quicker synthesis methods (Nishimura & Saitoh, 2016).
Radiopharmaceutical Applications
PET Imaging
Collier et al. (2017) report on the synthesis of a radiopharmaceutical for PET imaging of neurofibrillary tangles, indicating the compound's utility in diagnostic imaging for neurodegenerative diseases (Collier, Yokell, Livni, Rice, Celen, Serdons, Neelamegam, Bormans, Harris, Walji, Hostetler, Bennacef, & Vasdev, 2017).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-8-fluoro-2-(trifluoromethyl)-1,4-dihydroquinolin-4-one involves the introduction of bromine, fluorine, and trifluoromethyl groups onto a quinoline ring system. This can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "2-aminobenzotrifluoride", "ethyl acetoacetate", "bromine", "potassium carbonate", "sodium hydride", "fluorine gas", "trifluoromethyl iodide" ], "Reaction": [ "Step 1: Protection of the amino group in 2-aminobenzotrifluoride with ethyl acetoacetate to form ethyl 2-(2-(trifluoromethyl)phenyl)acetate.", "Step 2: Bromination of ethyl 2-(2-(trifluoromethyl)phenyl)acetate with bromine in the presence of potassium carbonate to form ethyl 2-(2-(trifluoromethyl)-4-bromophenyl)acetate.", "Step 3: Deprotection of the ethyl ester group in ethyl 2-(2-(trifluoromethyl)-4-bromophenyl)acetate with sodium hydride to form 2-(2-(trifluoromethyl)-4-bromophenyl)acetic acid.", "Step 4: Cyclization of 2-(2-(trifluoromethyl)-4-bromophenyl)acetic acid with fluorine gas to form 6-bromo-8-fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid.", "Step 5: Conversion of the carboxylic acid group in 6-bromo-8-fluoro-2-(trifluoromethyl)quinoline-4-carboxylic acid to a ketone group with trifluoromethyl iodide to form 6-bromo-8-fluoro-2-(trifluoromethyl)-1,4-dihydroquinolin-4-one." ] } | |
CAS RN |
1155601-12-9 |
Product Name |
6-bromo-8-fluoro-2-(trifluoromethyl)-1,4-dihydroquinolin-4-one |
Molecular Formula |
C10H4BrF4NO |
Molecular Weight |
310 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
